Cas no 152275-68-8 (Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-)

Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)- structure
152275-68-8 structure
Product Name:Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-
CAS No:152275-68-8
MF:C11H11N3O4
MW:249.222742319107
CID:144331
Update Time:2024-01-25

Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-(1H-benzotriazol-1-ylmethyl)-
    • 1-(2,3-Dicarboxypropyl)benzotriazole
    • BT 250
    • Butanedioicacid, (1H-benzotriazol-1-ylmethyl)- (9CI)
    • Butanedioic acid, 2-(1H-benzotriazol-1-ylmethyl)-
    • Inchi: 1S/C11H11N3O4/c15-10(16)5-7(11(17)18)6-14-9-4-2-1-3-8(9)12-13-14/h1-4,7H,5-6H2,(H,15,16)(H,17,18)
    • InChI Key: RCTDIZASAFCTSA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(CN1C2=CC=CC=C2N=N1)CC(O)=O

Computed Properties

  • Exact Mass: 249.07503

Experimental Properties

  • Density: 1.53±0.1 g/cm3(Predicted)
  • Boiling Point: 488.0±35.0 °C(Predicted)
  • PSA: 105.31
  • pka: 4.01±0.23(Predicted)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd